Cas no 109849-61-8 (4H-Cyclohepta[b]furan-3-carboxylic acid, 5,6,7,8-tetrahydro-2-methyl-,ethyl ester)

• Product Name: 4H-Cyclohepta[b]furan-3-carboxylic acid, 5,6,7,8-tetrahydro-2-methyl-,ethyl ester
• CAS No: 109849-61-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1188247
• Update Time: 2024-08-02

4H-Cyclohepta[b]furan-3-carboxylic acid, 5,6,7,8-tetrahydro-2-methyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohepta[b]furan-3-carboxylic acid, 5,6,7,8-tetrahydro-2-methyl-,ethyl ester
• 4H-Cyclohepta[b]furan-3-carboxylic acid, 5,6,7,8-tetrahydro-2-methyl-, ethyl ester

• Inchi： 1S/C13H18O3/c1-3-15-13(14)12-9(2)16-11-8-6-4-5-7-10(11)12/h3-8H2,1-2H3
• InChI Key： DYOILEDIMBFXKS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCC)=O)C2CCCCCC1=2

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 330.9±42.0 °C(Predicted)
• PSA: 39.44